5-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl}-2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one

• IUPAC Name: 5-[2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl]-2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-one
• InChI: InChI=1S/C25H24FN5O2/c1-18-6-8-19(9-7-18)21-16-23-25(33)30(14-15-31(23)27-21)17-24(32)29-12-10-28(11-13-29)22-5-3-2-4-20(22)26/h2-9,14-16H,10-13,17H2,1H3
• InChI Key: NUGCWELISZHYSV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN3C=CN(C(=O)C3=C2)CC(=O)N4CCN(CC4)C5=CC=CC=C5F
• Molecular Formula: C25H24FN5O2
• Molecular Weight: 445.5 g/mol

Description

The compound “5-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl}-2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Molecular Structure Analysis

The molecular structure of this compound is determined by its chemical formula and the arrangement of its atoms. Detailed structural analysis would require advanced techniques such as NMR spectroscopy or X-ray crystallography.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This compound’s mechanism of action is not well-documented.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it interacts with biological systems. Without more information, it’s difficult to assess the safety and potential hazards of this compound.

Future Directions

Given the limited information available, future research could focus on elucidating the synthesis, structure, reactivity, mechanism of action, and safety profile of this compound. This would involve laboratory experiments and potentially computational modeling.